Cas no 2228430-05-3 (methyl 2-1-(5-chloropyridin-2-yl)cyclopropyl-2-hydroxyacetate)

• Product Name: methyl 2-1-(5-chloropyridin-2-yl)cyclopropyl-2-hydroxyacetate
• CAS No: 2228430-05-3
• MF: C₁₁H₁₂ClNO₃
• MW: 241.670882225037
• CID: 5748812
• PubChem ID: 165741380
• Update Time: 2025-05-24

methyl 2-1-(5-chloropyridin-2-yl)cyclopropyl-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[1-(5-chloropyridin-2-yl)cyclopropyl]-2-hydroxyacetate
• 2228430-05-3
• EN300-1993712
• methyl 2-1-(5-chloropyridin-2-yl)cyclopropyl-2-hydroxyacetate

• Inchi： 1S/C11H12ClNO3/c1-16-10(15)9(14)11(4-5-11)8-3-2-7(12)6-13-8/h2-3,6,9,14H,4-5H2,1H3
• InChI Key： BPUKBMMIZPYBMF-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)C1(C(C(=O)OC)O)CC1

Computed Properties

• Exact Mass: 241.0505709g/mol
• Monoisotopic Mass: 241.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59.4Ų

Additional information on methyl 2-1-(5-chloropyridin-2-yl)cyclopropyl-2-hydroxyacetate

Methyl 2-1-(5-Chloropyridin-2-yl)cyclopropyl-2-hydroxyacetate: A Comprehensive Overview

The compound Methyl 2-1-(5-chloropyridin-2-yl)cyclopropyl-2-hydroxyacetate (CAS No. 2228430-05-3) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of esters, characterized by its unique combination of a chloropyridine ring, a cyclopropane moiety, and a hydroxyl group. The presence of these functional groups makes it a versatile molecule, capable of participating in a wide range of chemical reactions and biological interactions.

Recent studies have highlighted the importance of chloropyridine derivatives in medicinal chemistry due to their ability to modulate enzyme activity and cellular signaling pathways. The cyclopropyl group in this compound adds further complexity, as it introduces strain and reactivity that can be exploited in drug design. For instance, researchers have demonstrated that cyclopropane-containing compounds can act as inhibitors of key enzymes involved in cancer progression, such as kinases and proteases.

The hydroxyacetate moiety in this compound plays a critical role in its solubility and bioavailability. Hydroxyl groups are known to enhance the polarity of molecules, which can improve their ability to cross biological membranes and interact with target proteins. This feature makes Methyl 2-1-(5-chloropyridin-2-yl)cyclopropyl-2-hydroxyacetate a promising candidate for drug delivery systems, particularly in the development of orally administered medications.

From a synthetic perspective, the preparation of this compound involves multi-step reactions that require precise control over stereochemistry and regioselectivity. The synthesis typically begins with the preparation of the chloropyridine ring, followed by the introduction of the cyclopropane moiety through cycloaddition or other ring-forming reactions. The final step involves esterification to introduce the hydroxyacetate group.

Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which is crucial for pharmacological studies. Enantiopure compounds are essential for understanding stereochemical effects on biological activity, as different enantiomers can exhibit vastly different pharmacokinetic profiles.

In terms of applications, Methyl 2-1-(5-chloropyridin-2-yl)cyclopropyl-2-hydroxyacetate has shown potential in several therapeutic areas. For example, its ability to inhibit histone deacetylases (HDACs) makes it a candidate for anti-cancer drug development. HDAC inhibitors are known to induce differentiation and apoptosis in cancer cells by modifying chromatin structure and gene expression.

Additionally, this compound has been investigated for its anti-inflammatory properties. Studies have demonstrated that it can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential lead compound for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The unique combination of functional groups in this molecule also makes it an attractive substrate for click chemistry applications. Click reactions, such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), allow for rapid and efficient construction of complex molecules with high yield and selectivity.

From an environmental standpoint, understanding the degradation pathways of Methyl 2-1-(5-chloropyridin-2-yl)cyclopropyl-2-hydroxyacetate is crucial for assessing its potential impact on ecosystems. Recent research has focused on biodegradation studies under aerobic and anaerobic conditions, revealing that microbial communities can metabolize this compound through oxidative cleavage and hydrolytic processes.

In conclusion, Methyl 2-1-(5-chloropyridin-2-yl)cyclopropyl-2-hydroxyacetate (CAS No. 2228430